Cas no 999-81-5 (Chlorocholine chloride)

• Product Name: Chlorocholine chloride
• CAS No: 999-81-5
• MF: C₅H₁₃Cl₂N
• MW: 158.069419622421
• MDL: MFCD00011869
• CID: 40477
• PubChem ID: 13836
• Update Time: 2025-04-19

Chlorocholine chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N,N,N-trimethylethanaminium chloride
• 2-Chloroethyl-trimethyl ammonium
• Cycocel
• Chlormequat chloride
• Chlorocholine Chloride
• Chlormequat
• Chlormequatchloride Solution
• (2-Chloroethyl)trimethylammonium chloride
• 2-chloro-N,N,N-trimethylethan-1-aminium chloride
• 2-chloro-N,N,N-trimethylethanaminium chloride (1:1)
• CCC
• CCC700
• CECECE
• CEKU-CCC
• chloromequat chloride
• choline dichloride
• CYCOGAN
• CYOCEL
• Extra
• Lihocin
• Retacel
• TUR
• Antywylegacz
• Stabilan
• Cyclocel
• Cycogan extra
• Chlorcholine chloride
• Increcel
• Helstone
• Barleyquat
• Halloween
• Farmacel
• Bettaquat
• Hyquat
• Premix
• Cycocel-extra
• Cycocel Extra
• Arotex Extra
• Barleyquat B
• Chlorcholinchlorid
• Bercema CCC
• Hormocel-2CCC
• 5C Cycocel
• Mirbel 5
• Hico CCC
• Cycocel C 5
• Titan
• Cycocel 460
• Ethanaminiu
• Ammonium chloride, 2-chloroethyltrimethyl-
• AKOS006222792
• 2-Chloroethyl trimethyl ammonium chloride
• Ammonium, (2-chloroethyl)trimethyl-, chloride
• Q23050130
• AC 38555
• HSDB 1541
• AC-38555
• DTXSID6020303
• WR 62
• Chlorocholine (chloride)
• (2-Chloroethyl)-trimethylammonium chloride
• Ethanaminium, 2-chloro-N,N,N-trimethyl-, chloride
• NCI-C02960
• CHEMBL118539
• EN300-2009035
• NCGC00257619-01
• 2-Chloraethyl-trimethylammoniumchlorid
• CS-W008900
• HY-B1886
• Chlormequat-chloride 100 microg/mL in Acetonitrile
• Trimethyl-.beta.-chlorethylammoniumchlorid
• Chlormequat chloride [ISO]
• EI 38,555
• Tox21_200065
• UNII-PPL2215L82
• CHLORMEQUAT CHLORIDE [HSDB]
• SY078672
• KS-5355
• DTXCID20303
• CCC Plant growth regulant
• SCHEMBL54309
• NS00079961
• A858398
• 2-Chloraethyl-trimethylammoniumchlorid [German]
• (beta-Chloroethyl)trimethylammonium chloride
• CHEBI:137392
• EINECS 213-666-4
• .beta.-Chloroethyltrimethylammonium chloride
• Trimethyl-beta-chlorethylammoniumchlorid
• 2-Chloroethyltrimethylammonium chloride
• WLN: G2K1&1&1 &Q &G
• (2-chloroethyl)trimethylazanium chloride
• Trimethyl-.beta.-chloroethylammonium chloride
• EPA Pesticide Chemical Code 018101
• Trimethyl-beta-Chloroethylammonium chloride
• NSC-34858
• CAS-999-81-5
• NSC 34858
• Ce ce ce
• CCC (plant growth regulant)
• Trimethyl-beta-chlorethylammoniumchlorid [Czech]
• (2-Chloroethyl)trimethylchloride ammonium
• 2-chloroethyl(trimethyl)azanium;chloride
• FT-0602982
• 60-CS-16
• 2-Chloro-N,N-trimethylethanaminium chloride
• W-100001
• Ethanaminium, 2-chloro-N,N,N-trimethyl-, chloride (1:1)
• MFCD00011869
• Caswell No. 191
• AI3-26939
• Chlorcholinchlorid [Czech]
• 999-81-5
• NSC34858
• CHLORMEQUAT CHLORIDE [MI]
• CCRIS 135
• PPL2215L82
• Chlormequat chloride CCC
• Ethanaminium, 2chloroN,N,Ntrimethyl, chloride
• Trimethylbetachloroethylammonium chloride
• (.beta.-Chloroethyl)trimethylammonium chloride
• (2Chloroethyl)trimethylchloride ammonium
• Chlorcholinchloride
• NEW 5C CYCOCEL
• CHLORCHOLINCHLORID (CZECH)
• MICROCIL
• Hormocel2CCC
• 2ChloroN,N,Ntrimethylethanaminium chloride
• DB-057817
• Chloride, Chlorocholine
• USEPA/OPP Pesticide Code: 018101
• 2Chloraethyltrimethylammoniumchlorid
• (2Chloroethyl)trimethylammonium chloride
• Ammonium, (2chloroethyl)trimethyl, chloride
• Chlorinecolinchloride
• Chloride, Chlormequat
• Trimethylbetachlorethylammoniumchlorid
• NEW'5C' CYCOCEL
• UHZZMRAGKVHANO-UHFFFAOYSA-M
• Cycocelextra
• (betaChloroethyl)trimethylammonium chloride
• BETA-CHLOROETHYLTRIMETHYLAMMONIUM CHLORIDE
• 213-666-4
• Chlorocholine (chloride) (Standard)
• FC33207
• HY-B1886R
• Chlorocholine chloride

• MDL： MFCD00011869
• Inchi： 1S/C5H13ClN.ClH/c1-7(2,3)5-4-6;/h4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： UHZZMRAGKVHANO-UHFFFAOYSA-M
• SMILES： ClCC[N+](C)(C)C.[Cl-]
• BRN： 3563994

Computed Properties

• Exact Mass: 157.04300
• Monoisotopic Mass: 157.042505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline solid with fishy smell.
• Density: 1.2228 (rough estimate)
• Melting Point: 239-243 °C (dec.) (lit.)
• Boiling Point: 260.3°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: almost transparency
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Corrodes many metals. Very hygroscopic.
• PSA: 0.00000
• LogP: -2.06460
• Merck: 2104
• Sensitiveness: Hygroscopic
• Solubility: It is easily soluble in water, and the concentration of saturated aqueous solution can reach about 80% at room temperature. Insoluble in benzene, xylene, absolute ethanol, soluble in propanol. It smells of fish and is easily deliquescent. It is stable in neutral or slightly acidic medium and can decompose when heated in alkaline medium.

Chlorocholine chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312
• Warning Statement： P280
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：3-10
• RTECS：BP5250000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 7 i.v., 54 orally (Hennighausen, Wiegershausen)
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt